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Compound of Interest

Compound Name: 4-Ethynyltoluene

Cat. No.: B1208493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 4-Ethynyltoluene. This compound, also known as p-tolylacetylene, is a

valuable building block in organic synthesis, particularly in the development of liquid crystals

and complex molecular architectures.[1][2]

Chemical and Physical Properties
The following table summarizes the key physicochemical properties of 4-Ethynyltoluene.

These properties are essential for its handling, storage, and application in various chemical

reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1208493?utm_src=pdf-interest
https://www.benchchem.com/product/b1208493?utm_src=pdf-body
https://www.lookchem.com/casno766-97-2.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2761370.htm
https://www.benchchem.com/product/b1208493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₉H₈[1][3][4][5]

Molecular Weight 116.16 g/mol [1][3][4][5]

Appearance Clear pale yellow liquid[1][2]

Boiling Point 168-170 °C (lit.)[1][2][3][6][7][8]

Melting Point

168-170 °C (Note: This value is widely reported

but is identical to the boiling point and likely an

error in many databases; terminal alkynes with

this molecular weight are typically liquid at room

temperature.)[1][6][8][9]

Density 0.916 g/mL at 25 °C (lit.)[1][2][3][7][8]

Refractive Index (n20/D) 1.547 (lit.)[1][2][3][6][7]

Flash Point 49 °C (120.2 °F) - closed cup[1][7][8]

Water Solubility Insoluble[1][2][6][8][9]

Vapor Pressure 2.62 mmHg at 25°C[1][9]

Structural Information
The structural identifiers for 4-Ethynyltoluene are crucial for its unambiguous identification in

chemical databases and literature.
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Identifier Value

IUPAC Name 1-ethynyl-4-methylbenzene[4][10]

Synonyms
p-Tolylacetylene, 1-Ethynyl-4-methylbenzene, 4-

Methylphenylacetylene[1][2][5][8]

CAS Number 766-97-2[1][2][3][8]

SMILES String Cc1ccc(cc1)C#C[3][8][11]

InChI
1S/C9H8/c1-3-9-6-4-8(2)5-7-9/h1,4-7H,2H3[3]

[4][7][8]

InChIKey
KSZVOXHGCKKOLL-UHFFFAOYSA-N[3][4][8]

[9]

graph "4_Ethynyltoluene_Structure" {

layout=neato;

node [shape=plaintext, fontname="Arial"];

edge [fontname="Arial"];

// Benzene ring

C1 [pos="0,1.5!", label="C"];

C2 [pos="-1.3,-0.75!", label="C"];

C3 [pos="1.3,-0.75!", label="C"];

C4 [pos="0,-1.5!", label="C"];

C5 [pos="-1.3,0.75!", label="C"];

C6 [pos="1.3,0.75!", label="C"];

// Double bonds in ring

C1 -- C6 [label=""];

C2 -- C3 [label=""];

C4 -- C5 [label=""];
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// Single bonds in ring

C1 -- C2 [style=dashed];

C2 -- C5 [style=dashed];

C3 -- C4 [style=dashed];

C3 -- C6 [style=dashed];

// Methyl group

C_CH3 [pos="0,2.5!", label="CH₃"];

C1 -- C_CH3;

// Ethynyl group

C_triple1 [pos="0,-2.5!", label="C"];

C_triple2 [pos="0,-3.5!", label="CH"];

C4 -- C_triple1;

C_triple1 -- C_triple2 [label="≡"];

// Invisible nodes for alignment

node [style=invis];

p1 [pos="-2.5,0!"];

p2 [pos="2.5,0!"];

}

Caption: Molecular structure of 4-Ethynyltoluene.

Experimental Protocol: Synthesis of 4-
Ethynyltoluene
Aryl-terminal alkynes like 4-Ethynyltoluene are important intermediates in organic synthesis.

[9] The following is a representative method for its preparation.[9]
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Reaction: Preparation of 4-methylphenylacetylene from p-toluene ethynyl bromide.

Materials:

p-Toluene ethynyl bromide (0.5 mmol, 98 mg)

Cesium carbonate (0.5 mmol, 163 mg)

Dimethyl sulfoxide (DMSO) (5 mL)

Deionized water

Ether

Saturated salt solution

Anhydrous sodium sulfate

Petroleum ether (for column chromatography)

Procedure:

To a 60 mL sealed tube reactor, add p-toluene ethynyl bromide (98 mg, 0.5 mmol), cesium

carbonate (163 mg, 0.5 mmol), and dimethyl sulfoxide (5 mL).[9]

Stir the reaction mixture at 95 °C for 15 hours.[9]

After the reaction is complete, add deionized water to the system.

Extract the aqueous mixture with ether.

Wash the combined organic layer with a saturated salt solution.

Dry the organic layer over anhydrous sodium sulfate.[9]

Evaporate the solvent under reduced pressure to obtain the crude product.[9]

Purify the crude product by column chromatography using petroleum ether as the eluent to

yield 4-methylphenylacetylene as a colorless liquid (54 mg, 93% yield).[9]
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Combine Reactants:
- p-Toluene ethynyl bromide

- Cesium carbonate
- DMSO

Heat and Stir
(95 °C, 15 hours)

Quench with
Deionized Water Extract with Ether Wash Organic Layer

(Saturated Salt Solution)
Dry Organic Layer

(Anhydrous Na₂SO₄)
Evaporate Solvent

(Reduced Pressure)
Purify by Column
Chromatography

Final Product:
4-Ethynyltoluene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Ethynyltoluene.

Applications
4-Ethynyltoluene is a versatile intermediate in organic chemistry. Its primary applications

include:

Organic Synthesis: It serves as a key building block for creating more complex molecules,

such as in the cycloaddition of alkynes to form bis(bicyclic) products.[2][7]

Liquid Crystals: It is used as an intermediate in the manufacturing of liquid crystals, which

are essential components in display technologies.[1]

Research: It is utilized in various research contexts, including proteomics research and the

synthesis of novel chemical compounds.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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